Growth of 2D sheets of a MOF on graphene surfaces to yield composites with novel gas adsorption characteristics†
Dalton Transactions Pub Date: 2014-01-24 DOI: 10.1039/C3DT53133C
Abstract
Homogeneous graphene–MOF composites based on a 2D pillared-bilayer MOF (Cd-PBM), {[Cd4(azpy)2(pyrdc)4(H2O)2]·9H2O}n (azpy = 4,4′-azopyridine, pyrdc = pyridine-2,3-dicarboxylate), have been synthesized, using both graphene oxide (GO) and benzoic acid functionalized graphene (BFG). The composites GO@Cd-PBM and BFG@Cd-PBM demonstrate growth of the 2D nano-sheets of MOF on the graphene surface. While the pristine MOF, Cd-PBM shows selective CO2 uptake with a single-step type-I adsorption profile, the composites show stepwise CO2 uptake with a large hysteresis. With H2O and MeOH, on the other hand, the composites show a single-step adsorption unlike the parent MOF.
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Journal Name：Dalton Transactions
Research Products
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CAS no.: 18944-28-0
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CAS no.: 102153-44-6
